3-amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Research led by Kyosuke Kaneda (2020) delves into the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, highlighting the versatility of sulfonamide derivatives in organic synthesis and pharmaceutical applications. The development of multifunctional click cycloalkyne agents and improvements in intramolecular Pauson-Khand reactions underscore the chemical significance of these compounds in creating functional molecules and pharmaceuticals Kyosuke Kaneda, 2020.
Biomedical Applications
- The review on sensors and biosensors modified with conducting polymers and molecularly imprinted polymers for electrochemical detection of amino acids, by A. Dinu and C. Apetrei (2022), emphasizes the interdisciplinary interest in detecting and studying amino acids, including those structurally related to 3-amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide. This research is pivotal for the development of efficient devices for quality control in medicines and monitoring diseases A. Dinu & C. Apetrei, 2022.
Potential in Organic Synthesis and Applied Sciences
- Nazarov V.N., et al. (2021) review the industrial use of amino-1,2,4-triazoles, illustrating the broad application of nitrogen-containing compounds in agriculture, pharmaceuticals, and other sectors. This reflects the potential utility of structurally related compounds like 3-amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide in various industries Nazarov V.N., et al., 2021.
Advanced Materials and Environmental Applications
- The exploration of xylan derivatives by K. Petzold-Welcke et al. (2014) and the synthesis of novel biopolymer ethers and esters reveal the importance of chemical modification in developing new materials with specific properties. Such research could be relevant for the development of materials using sulfonamide derivatives for drug delivery and other medical applications K. Petzold-Welcke et al., 2014.
properties
IUPAC Name |
3-amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O2S/c1-4-5-8-14-12-7-6-10(9-11(12)13)18(16,17)15(2)3/h6-7,9,14H,4-5,8,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYHVUBJQYJBZIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=C(C=C(C=C1)S(=O)(=O)N(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301216265 |
Source
|
| Record name | 3-Amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301216265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide | |
CAS RN |
733030-46-1 |
Source
|
| Record name | 3-Amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=733030-46-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Amino-4-(butylamino)-N,N-dimethylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301216265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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